2-(3-Methyl-1,2,4-oxadiazol-5-yl)isonicotinic acid

• CAS No.: 859155-82-1
• Molecular Formula: C9H7N3O3
• Molecular Weight: 205.17 g/mol
• IUPAC Name: 2-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C9H7N3O3/c1-5-11-8(15-12-5)7-4-6(9(13)14)2-3-10-7/h2-4H,1H3,(H,13,14)
• InChI Key: TYASDKUXGAEFRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=NC=CC(=C2)C(=O)O

Description

2-(3-Methyl-1,2,4-oxadiazol-5-yl)isonicotinic acid is a useful research compound. Its molecular formula is C9H7N3O3 and its molecular weight is 205.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of lithium hydroxide (15 g, 0.25 mol), ethanol (500 mL) and methyl 2-(3-methyl-1,2,4-oxadiazol-5-yl)isonicotinate (52 g, 0.23 mol) were stirred at room temperature for 5 hours, then mixture was concentrated in vacuo. Water was added then extracted with ethyl acetate. The water layer was brought to pH 1.5 with aqueous 1N hydrochloric acid and extracted with ethyl acetate. The organic layer was concentrated in vacuo to afford the title compound as a white solid (42 g). 1H NMR (300 MHz, DMSO-d6) δ ppm 14.08 (Or s, 1H) 9.00-8.98 (m, 1H) 8.50 (s, 1H) 8.09-8.07 (m, 1H), 2.46 (s, 3H).